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Compound Name: H-D-Arg-OMe.2HCl

Cat. No.: B555642 Get Quote

An In-Depth Technical Guide to H-D-Arginine Methyl Ester Dihydrochloride (H-D-Arg-
OMe.2HCl): A Strategic Tool in Modern Peptide and Drug Development

Abstract
H-D-Arginine methyl ester dihydrochloride (H-D-Arg-OMe.2HCl) is a protected, non-natural

amino acid derivative that serves as a critical building block and research tool for chemists and

pharmacologists. Its primary strategic value lies in the D-enantiomeric configuration of its

alpha-carbon, which imparts significant resistance to enzymatic degradation when incorporated

into peptide chains. This technical guide provides a comprehensive overview of H-D-Arg-
OMe.2HCl, designed for researchers, scientists, and drug development professionals. We will

explore its foundational chemical properties, provide detailed protocols for its synthesis and

characterization, and elucidate its core applications in peptide synthesis and biochemical

research. By synthesizing technical data with field-proven insights, this document serves as an

authoritative resource for leveraging H-D-Arg-OMe.2HCl to overcome the inherent stability

limitations of L-peptide-based therapeutics.

Foundational Chemistry and Physicochemical
Properties
Chemical Identity and Structure
H-D-Arg-OMe.2HCl is the dihydrochloride salt of the methyl ester of D-arginine. The "D"

designation refers to the stereochemistry at the α-carbon, making it the mirror image of the

naturally occurring L-arginine. The methyl ester (-OMe) group protects the C-terminal
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carboxylic acid, preventing its participation in unwanted side reactions during chemical

synthesis, such as peptide coupling. The dihydrochloride (.2HCl) form enhances the

compound's stability and solubility in aqueous and polar organic solvents, simplifying its

handling and application in various reaction media.

IUPAC Name: Methyl (2R)-2-amino-5-(diaminomethylideneamino)pentanoate

dihydrochloride

CAS Number: 78851-84-0[1][2]

Molecular Formula: C₇H₁₈Cl₂N₄O₂[2][3]

Molecular Weight: 261.15 g/mol [2][3]

Physicochemical Data Summary
The physical and chemical properties of H-D-Arg-OMe.2HCl are critical for its effective use in

experimental design. The data below is compiled from typical supplier specifications and safety

data sheets.

Property Value Source(s)

Appearance
White to off-white crystalline

powder
[4]

Melting Point ~190 °C (with decomposition) [3][5][6]

Solubility Soluble in water and methanol. [5]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[4][7]

The Significance of D-Stereochemistry in a Biological
Context
The foundational principle behind the utility of H-D-Arg-OMe.2HCl in drug development is its

chirality. Biological systems, particularly enzymatic pathways, are highly stereospecific.
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Proteases, the enzymes responsible for peptide and protein degradation, have active sites

evolved to recognize and cleave peptide bonds flanked by L-amino acids.[8] By strategically

incorporating a D-amino acid, such as D-arginine, into a peptide sequence, the resulting

peptide becomes a poor substrate for these enzymes. This "proteolytic shield" dramatically

increases the peptide's resistance to degradation, leading to a significantly longer in vivo half-

life, enhanced bioavailability, and prolonged therapeutic effect.[8][9][10] This concept is a

cornerstone of modern peptide drug design, transforming transient signaling molecules into

viable therapeutic agents.[9][11]

Synthesis and Quality Control
Principle of Synthesis: Fischer Esterification of D-
Arginine
The synthesis of H-D-Arg-OMe.2HCl is typically achieved through a Fischer esterification of D-

arginine. This acid-catalyzed reaction involves treating the amino acid with an excess of

methanol, which serves as both the solvent and the reactant. A strong acid catalyst is required

to protonate the carboxylic acid, making it more susceptible to nucleophilic attack by methanol.

Thionyl chloride (SOCl₂) is a particularly effective reagent as it reacts with methanol in situ to

generate anhydrous HCl gas and methyl sulfite, driving the reaction forward.[12] An alternative,

convenient method uses trimethylchlorosilane (TMSCl).[13]

Detailed Experimental Protocol: Laboratory-Scale
Synthesis
This protocol describes a robust method for synthesizing H-D-Arg-OMe.2HCl from D-arginine

using methanol and thionyl chloride.

CAUTION: This procedure involves corrosive and irritating chemicals. It must be performed in a

certified chemical fume hood with appropriate personal protective equipment (PPE), including

safety goggles, a lab coat, and acid-resistant gloves.

Materials:

D-Arginine (free base)

Anhydrous Methanol (MeOH)
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Thionyl Chloride (SOCl₂)

Anhydrous Diethyl Ether or tert-Butyl methyl ether

Round-bottom flask with a magnetic stir bar

Ice bath

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Syringe for reagent addition

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction Setup: Place anhydrous methanol (e.g., 50 mL for 5g of D-Arginine) into a dry

round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice bath to 0 °C.

Acid Catalyst Generation: While stirring, slowly add thionyl chloride (2.0 molar equivalents)

to the cold methanol dropwise via syringe over 15-20 minutes.[12] This reaction is

exothermic and generates HCl gas. Maintain the temperature at 0 °C.

Substrate Addition: Once the addition of thionyl chloride is complete, add D-arginine (1.0

molar equivalent) portion-wise to the stirred solution.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Attach a

reflux condenser and heat the reaction mixture to a gentle reflux (approx. 65 °C) for 4-6

hours, or until TLC/LC-MS analysis indicates the complete consumption of the starting

material.

Work-up and Isolation: Cool the reaction mixture to room temperature, then chill it in an ice

bath.

Precipitation: Slowly add anhydrous diethyl ether to the cold solution with stirring until a white

precipitate forms. The ether acts as an anti-solvent, causing the polar salt product to

crystallize.
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Crystallization: Allow the flask to stand in the ice bath for at least 30 minutes to ensure

complete crystallization.[12]

Filtration: Collect the white crystalline product by vacuum filtration. Wash the crystals on the

filter with two portions of cold, anhydrous diethyl ether to remove any residual impurities.

Drying: Dry the product under a high vacuum to yield H-D-Arg-OMe.2HCl.

Workflow for Synthesis & Purification
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Caption: Workflow for the synthesis of H-D-Arg-OMe.2HCl.
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Analytical Characterization for Quality Assurance
The identity and purity of the synthesized H-D-Arg-OMe.2HCl must be confirmed using

standard analytical techniques. This self-validating system ensures the material is suitable for

downstream applications.

Technique Expected Results

¹H-NMR

Characteristic signals for the methyl ester

protons (~3.8 ppm), the α-proton (~4.2 ppm),

and side-chain methylene protons (~1.6-3.2

ppm) would be observed. Integration should

match the expected proton count. The spectrum

would be similar to its L-isomer.[14][15]

¹³C-NMR

Signals corresponding to the ester carbonyl

carbon (~170 ppm), the α-carbon (~53 ppm),

the methyl ester carbon (~52 ppm), and the

guanidinium carbon (~157 ppm) should be

present.[15]

Mass Spec (ESI-MS)

The spectrum should show a prominent ion

corresponding to the protonated free base

[M+H]⁺ at m/z ~189.14, confirming the correct

molecular mass of the esterified arginine.

Purity (HPLC)
A reverse-phase HPLC analysis should show a

single major peak, typically with >98% purity.

Core Applications in Research and Development
Enhancing Peptide Stability: The "Proteolytic Shield"
The primary application of H-D-Arg-OMe.2HCl is as a synthetic precursor for peptides with

enhanced biological stability. Proteolytic enzymes, such as trypsin and chymotrypsin, are

essential for protein turnover but represent a major barrier to the clinical success of peptide

drugs. These enzymes have chiral active sites that specifically recognize L-amino acid

residues. The incorporation of a D-amino acid creates a peptide bond that is sterically
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incompatible with the enzyme's active site, effectively halting degradation at that position.[8][9]

[16]

Proteolytic Degradation Comparison

L-Peptide D-Arg Containing Peptide

L-Ala - L-Arg - L-Gly

Protease

Recognized & Cleaved

Cleaved Fragments

L-Ala - D-Arg - L-Gly

Protease

Not Recognized

Peptide Remains Intact

Resistant

Click to download full resolution via product page

Caption: D-amino acids act as a shield against enzymatic cleavage.

Application in Peptide Synthesis
H-D-Arg-OMe.2HCl serves as a valuable building block for arginine-containing peptides,

primarily in solution-phase synthesis where the methyl ester provides temporary C-terminal

protection.[5] In the more common Solid-Phase Peptide Synthesis (SPPS), the analogous

building block, Fmoc-D-Arg(Pbf)-OH, is used. The principle, however, remains the same: the

incorporation of a D-arginine residue. The following protocol outlines the general steps for

incorporating such a residue using modern SPPS.

Experimental Protocol: Incorporation of a D-Arginine Residue in Fmoc-SPPS

This workflow illustrates the coupling of Fmoc-D-Arg(Pbf)-OH to a growing peptide chain on a

solid support.
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Principle: The temporary Fmoc protecting group on the N-terminus of the resin-bound peptide

is removed with a weak base (piperidine). The next amino acid, Fmoc-D-Arg(Pbf)-OH, is pre-

activated with a coupling reagent (e.g., HBTU/DIEA) and added to the resin to form a new

peptide bond. The Pbf group protects the reactive side-chain guanidinium group of arginine.[17]

Procedure:

Resin Preparation: Start with a suitable resin (e.g., Rink Amide) with the preceding amino

acid already attached and N-terminally Fmoc-protected. Swell the resin in a suitable solvent

like Dimethylformamide (DMF).

Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF for 5-10 minutes

to remove the Fmoc group, exposing a free N-terminal amine. Wash the resin thoroughly

with DMF.

Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Arg(Pbf)-OH (3-4 equivalents)

and a coupling activator like HBTU (3-4 equivalents) in DMF. Add N,N-Diisopropylethylamine

(DIEA) (6-8 equivalents) to the solution and allow it to pre-activate for 1-2 minutes.

Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture

at room temperature for 1-2 hours to allow the coupling reaction to proceed to completion.

Washing: Wash the resin extensively with DMF to remove excess reagents and byproducts.

A small sample can be taken for a qualitative test (e.g., Kaiser test) to confirm the completion

of the coupling.

Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

[17]

Final Cleavage: Once the synthesis is complete, the peptide is cleaved from the resin and all

side-chain protecting groups (including Pbf) are removed simultaneously using a strong acid

cocktail, typically containing Trifluoroacetic acid (TFA) and scavengers.[18]

As a Tool in Nitric Oxide Synthase (NOS) Pathway
Research
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While L-arginine is the natural substrate for nitric oxide synthase (NOS) to produce nitric oxide

(NO), a critical signaling molecule, D-arginine is not.[19] This makes D-arginine and its

derivatives valuable as negative controls in studies of the NO pathway. Furthermore,

chemically modified derivatives, such as Nω-Nitro-D-arginine methyl ester (D-NAME), serve as

inhibitors of NOS and are used to probe the physiological and pathological roles of NO in areas

like cardiovascular research and neuroscience.[1][20] H-D-Arg-OMe.2HCl can serve as a

starting material for the synthesis of such specialized research probes.

Advanced Considerations for Drug Development
Metabolic Fate: Ester Hydrolysis vs. Amide Bond
Stability
While the D-amino acid configuration provides excellent protection against proteases, drug

developers must consider the metabolic fate of the entire molecule. The methyl ester group in

H-D-Arg-OMe.2HCl is susceptible to hydrolysis by endogenous esterase enzymes in vivo. This

can convert the molecule into D-arginine and methanol.[21] This property can be either a

liability or an asset. If the intended bioactive molecule is the D-arginine-containing peptide,

ester hydrolysis might be an unwanted inactivation step. Conversely, this feature can be

exploited in prodrug design, where an esterified peptide is used to improve properties like cell

permeability, relying on intracellular esterases to release the active, free-acid form of the

peptide.

Safety, Handling, and Storage
Proper handling of H-D-Arg-OMe.2HCl is essential for laboratory safety. The compound is

supplied as a dihydrochloride salt, which is generally stable but can be irritating.
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Safety Aspect Recommendation Source(s)

Inhalation

May cause respiratory tract

irritation. Avoid breathing dust.

Use in a well-ventilated area.

[7][22]

Skin Contact
May cause skin irritation. Wear

protective gloves.
[7]

Eye Contact
May cause eye irritation. Wear

safety goggles or a face shield.
[7]

Ingestion May be harmful if swallowed. [7]

Spills

Use appropriate tools to sweep

up spilled solid material into a

waste container.

[7]

Storage
Keep container tightly closed

in a dry and cool place.
[4][7][22]

Conclusion: The Strategic Value of H-D-Arg-
OMe.2HCl
H-D-Arginine methyl ester dihydrochloride is more than a simple amino acid derivative; it is a

strategic tool that directly addresses one of the most significant challenges in peptide-based

drug development: proteolytic instability. Its D-stereochemistry provides a robust and

predictable method for enhancing the in vivo half-life of therapeutic peptides. For researchers

and drug developers, a thorough understanding of its chemical properties, synthesis, and

applications is essential for designing next-generation peptide therapeutics with improved

efficacy and pharmacokinetic profiles. By enabling the creation of peptides that can withstand

the harsh biological environment, H-D-Arg-OMe.2HCl and its analogs will continue to be

indispensable reagents in the advancement of peptide science and medicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

